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Compound of Interest

Compound Name: 4-Methoxybenzyl acetate-d3

Cat. No.: B12361261 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity 4-
methoxybenzyl acetate-d3, sourcing from reliable commercial suppliers is crucial for ensuring

the accuracy and reproducibility of experimental results. This technical guide provides an in-

depth overview of a key commercial supplier, typical product specifications, and detailed

experimental protocols relevant to the synthesis and quality control of this deuterated

compound.

Commercial Suppliers
A notable commercial supplier of high-purity 4-methoxybenzyl acetate-d3 for research and

development purposes is:

MedChemExpress (MCE): A supplier of a wide range of bioactive molecules and research

chemicals, including isotope-labeled compounds.[1][2] They offer 4-methoxybenzyl
acetate-d3, designated as a deuterated-labeled version of 4-methoxybenzyl acetate,

primarily for research applications.[1][3]

Product Specifications
High-purity 4-methoxybenzyl acetate-d3 is essential for applications such as internal

standards in quantitative analysis by NMR, GC-MS, or LC-MS, and as a tracer in metabolic

studies.[3] While a specific Certificate of Analysis for this compound is available upon request

from the supplier, the following table summarizes the typical quantitative data for a high-purity

batch based on industry standards for deuterated compounds.
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Parameter Specification Typical Analytical Method

Chemical Identity
Conforms to the structure of 4-

(methoxy-d3)-benzyl acetate
¹H NMR, ¹³C NMR, MS

CAS Number 1394230-53-5 -

Molecular Formula C₁₀H₉D₃O₃ -

Molecular Weight 183.22 g/mol Mass Spectrometry

Chemical Purity ≥98.0% HPLC, GC

Isotopic Purity (D) ≥98.0% ¹H NMR, Mass Spectrometry

Appearance Colorless to pale yellow liquid Visual Inspection

Solubility
Soluble in DMSO, Methanol,

Ethanol
Visual Inspection

Experimental Protocols
The following sections detail plausible methodologies for the synthesis and quality control of

high-purity 4-methoxybenzyl acetate-d3. These protocols are based on established chemical

principles for deuteration and esterification.

Synthesis of 4-(methoxy-d3)-benzyl Alcohol
The key intermediate, 4-(methoxy-d3)-benzyl alcohol, can be synthesized from a suitable

precursor such as 4-hydroxybenzyl alcohol.

Materials:

4-hydroxybenzyl alcohol

Deuterated methyl iodide (CD₃I)

Potassium carbonate (K₂CO₃)

Acetone
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Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of 4-hydroxybenzyl alcohol in acetone, add potassium carbonate.

Stir the suspension at room temperature and add deuterated methyl iodide dropwise.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter off the solid.

Concentrate the filtrate under reduced pressure.

Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield crude 4-(methoxy-d3)-benzyl alcohol.

Purify the crude product by flash column chromatography.

Esterification to 4-methoxybenzyl acetate-d3
The final product is obtained by the esterification of the deuterated alcohol.

Materials:

4-(methoxy-d3)-benzyl alcohol

Acetic anhydride
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Pyridine

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve 4-(methoxy-d3)-benzyl alcohol in dichloromethane and cool the solution in an ice

bath.

Add pyridine followed by the dropwise addition of acetic anhydride.

Allow the reaction mixture to warm to room temperature and stir until the reaction is

complete, as monitored by TLC.

Quench the reaction by adding 1 M HCl.

Separate the organic layer and wash it sequentially with 1 M HCl, saturated aqueous sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the resulting crude 4-methoxybenzyl acetate-d3 by flash column chromatography to

obtain the high-purity product.

Visualizations
The following diagrams illustrate the logical workflow for the synthesis and a representative

quality control process for 4-methoxybenzyl acetate-d3.
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Step 1: Deuteromethylation Step 2: Esterification

4-Hydroxybenzyl Alcohol CD3I / K2CO3 4-(methoxy-d3)-benzyl Alcohol Acetic Anhydride / Pyridine 4-methoxybenzyl acetate-d3

Click to download full resolution via product page

Caption: Synthetic pathway for 4-methoxybenzyl acetate-d3.

Quality Control Tests

Crude 4-methoxybenzyl acetate-d3

Flash Column Chromatography

Purified Product

Analytical Testing

Fail

High-Purity 4-methoxybenzyl acetate-d3

Pass

HPLC/GC (Chemical Purity) ¹H NMR (Structure, Isotopic Purity) Mass Spectrometry (MW, Isotopic Purity)

Certificate of Analysis Generation
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Caption: Quality control workflow for high-purity product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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